2-(2,3-Dichlorophenyl)benzoic acid, 95%

• IUPAC Name: 2-(2,3-dichlorophenyl)benzoic acid
• InChI: InChI=1S/C13H8Cl2O2/c14-11-7-3-6-9(12(11)15)8-4-1-2-5-10(8)13(16)17/h1-7H,(H,16,17)
• InChI Key: AJDUQYMNROOPMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C(=CC=C2)Cl)Cl)C(=O)O
• Molecular Formula: C13H8Cl2O2
• DSSTOX Substance ID: DTXSID90680734
• Molecular Weight: 267.10 g/mol
• CAS RN: 1181385-35-2

Description

2-(2,3-Dichlorophenyl)benzoic acid, 95%, is a synthetic compound that has a wide range of applications in the scientific research field. It is a white crystalline solid that is soluble in water and most organic solvents. This compound has been studied extensively in recent years, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been identified.

Scientific Research Applications

2-(2,3-Dichlorophenyl)benzoic acid, 95%, is used in a variety of scientific research applications. It is used as a building block for the synthesis of other compounds, as a starting material for organic reactions, and in the synthesis of pharmaceuticals. It has also been used as a reagent in the synthesis of polymers and in the preparation of catalysts.

Mechanism of Action

2-(2,3-Dichlorophenyl)benzoic acid, 95%, acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of prostaglandins, which are hormones that are involved in inflammation and pain. By inhibiting the activity of this enzyme, 2-(2,3-Dichlorophenyl)benzoic acid, 95%, can reduce the production of prostaglandins and, thus, reduce inflammation and pain.
Biochemical and Physiological Effects
2-(2,3-Dichlorophenyl)benzoic acid, 95%, has been studied extensively for its biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Inhibition of COX-2 can reduce inflammation and pain. Additionally, 2-(2,3-Dichlorophenyl)benzoic acid, 95%, has been shown to have antioxidant properties and can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

2-(2,3-Dichlorophenyl)benzoic acid, 95%, has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be purified by recrystallization. Additionally, it is stable and has a long shelf life. However, it is not soluble in all solvents, and its solubility can be affected by pH.

Future Directions

The potential applications of 2-(2,3-Dichlorophenyl)benzoic acid, 95%, are numerous. It could be used as a starting material for the synthesis of other compounds or as a building block for the production of polymers. Additionally, it could be used as a reagent in the synthesis of pharmaceuticals or catalysts. Furthermore, its antioxidant properties could be explored further to develop new treatments for oxidative damage. Finally, its ability to inhibit the activity of COX-2 could be used to develop new treatments for inflammation and pain.

Synthesis Methods

2-(2,3-Dichlorophenyl)benzoic acid, 95%, is synthesized from the reaction of 2,3-dichlorobenzoic acid with thionyl chloride in the presence of anhydrous aluminum chloride. The reaction is conducted in an inert atmosphere and can be monitored by thin-layer chromatography (TLC). The product is purified by recrystallization from ethanol and then dried to yield the desired compound.